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Compound of Interest

Compound Name: Ethyl Palmitate-d31

Cat. No.: B565282

An In-depth Technical Guide to Ethyl Palmitate-d31: Safety, Handling, and Experimental
Applications

This guide provides comprehensive safety data, handling precautions, and an overview of the
experimental applications of Ethyl Palmitate-d31 for researchers, scientists, and drug
development professionals. Due to the limited availability of a specific Safety Data Sheet (SDS)
for Ethyl Palmitate-d31, this document leverages data from the non-deuterated form, Ethyl
Palmitate, and incorporates specific guidelines for handling deuterated compounds.

Compound Identification and Properties

Ethyl Palmitate-d31 is the deuterated form of Ethyl Palmitate, a fatty acid ethyl ester.[1] Stable
heavy isotopes are incorporated into molecules primarily as tracers for quantification in drug
development, with deuteration potentially affecting pharmacokinetic and metabolic profiles.[1]

Table 1: Physical and Chemical Properties
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Property Ethyl Palmitate Ethyl Palmitate-d31
Molecular Formula C18H3602[2][3][4] C18H5D3102
Molecular Weight 284.5 g/mol 315.67 g/mol
CAS Number 628-97-7 1215721-57-5
Colorless to white waxy solid ]
Appearance ] o No data available
or viscous liquid
Melting Point 22°C/71.6 °F No data available
- _ 192-193°C/377.6 - 379.4 °F _
Boiling Point No data available
@ 10 mmHg
Flash Point 113°C /2354 °F No data available
Insoluble in water; Soluble in
. ethanol, diethyl ether, _
Solubility No data available

chloroform, and other organic

solvents.

Safety and Hazard Information

The following information is based on the safety data for Ethyl Palmitate and should be

considered as a proxy for Ethyl Palmitate-d31.

Table 2: Hazard Identification and GHS Classification (for Ethyl Palmitate)
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Hazard Classification

GHS Classification Not classified as hazardous

) May cause eye, skin, and respiratory tract
Potential Health Effects S
irritation.

) May cause irritation of the digestive tract.
Ingestion ] )
Expected to be a low ingestion hazard.

) May cause respiratory tract irritation. No
Inhalation
adverse effects are expected.

_ May cause skin irritation. No adverse effects are
Skin Contact
expected.

May cause eye irritation. Direct contact may
Eye Contact L
cause temporary irritation.

Handling and Storage Precautions

General Handling
e Wash thoroughly after handling.

» Use with adequate ventilation.
e Avoid contact with eyes, skin, and clothing.
e Avoid ingestion and inhalation.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Ensure eyewash stations and safety showers are readily accessible.

Specific Precautions for Deuterated Compounds

Deuterated compounds require special handling to maintain their isotopic purity.
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o Protection from Moisture: Deuterated solvents and compounds can be hygroscopic. Handle
under a dry, inert atmosphere (e.g., nitrogen or argon). Store in a desiccator to minimize
moisture absorption.

o Hydrogen-Deuterium (H-D) Exchange: Avoid contact with protic solvents (e.g., water,
methanol) to prevent the loss of the deuterium label. Use anhydrous, deuterated solvents for
preparing solutions.

» Protection from Light: Some deuterated compounds are light-sensitive. Store in amber vials
or protect from light to prevent degradation.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-
term storage, consider sealing as a solid under an inert atmosphere.

First-Aid Measures

The following first-aid measures are based on data for Ethyl Palmitate.

Table 3: First-Aid Measures

Exposure Procedure

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical attention.

Wash off immediately with soap and plenty of
) water while removing all contaminated clothing
Skin Contact ] S
and shoes. Get medical attention if irritation

develops and persists.

Remove from exposure to fresh air. If breathing

Inhalation o ) ) )
is difficult, give oxygen. Get medical attention.
Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.
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Accidental Release Measures

o Ensure adequate ventilation.
» Use personal protective equipment.

o For spills, sweep up or absorb the material and place it into a suitable, clean, dry, closed
container for disposal.

e Prevent the product from entering drains.

Experimental Protocols and Applications

Ethyl Palmitate-d31 is commonly used as an internal standard in chromatographic methods
for the quantification of fatty acid ethyl esters (FAEES), which are biomarkers for alcohol
consumption.

Use as an Internal Standard in GC-MS Analysis of FAEEs
in Hair

This protocol outlines the general steps for using Ethyl Palmitate-d31 as an internal standard
for the analysis of FAEESs in hair samples.

e Sample Preparation:

o Decontaminate hair samples by washing with deionized water and an organic solvent like
n-heptane to remove external contaminants.

o Dry and mill the hair into small pieces.
o Extraction:

o To a known quantity of milled hair, add a precise amount of Ethyl Palmitate-d31 internal
standard solution.

e Analysis by GC-MS:

o The FAEEs are analyzed using a gas chromatograph coupled with a mass spectrometer.
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o Quantification is achieved by comparing the peak area of the target FAEEs to the peak
area of the Ethyl Palmitate-d31 internal standard.

Sample Preparation Extraction Analysis Result
e Addition of ——
3 Decontamination B 5 9 Quantification 9
Hair Sample (Water & n-heptane) fl;f?:r:::r;:;ar:z-ad’i)l Extraction of FAEEs GC-MS Analysis (Peak Area Ratio) FAEE Concentration

Click to download full resolution via product page

Caption: Workflow for FAEE analysis using Ethyl Palmitate-d31.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Relatively
unreactive organic reagents should be collected in appropriate containers for disposal.

Toxicological Information

No acute toxicity information is available for Ethyl Palmitate. The toxicological properties of this
material have not been fully investigated. It is not listed as a carcinogen by ACGIH, IARC, NTP,
or CA Prop 65.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.

o Protective Equipment: Wear self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.

This technical guide is intended for informational purposes for research and development
professionals. Always refer to a comprehensive and specific Safety Data Sheet from the
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supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-ethyl-palmitate-d31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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